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Compound of Interest

Compound Name: (2,2-Dimethylpropyl)cyclohexane

Cat. No.: B14698781 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

Introduction

(2,2-Dimethylpropyl)cyclohexane, also known as neopentylcyclohexane, is a saturated

hydrocarbon with the molecular formula C₁₁H₂₂.[1] Its chemical structure, featuring a bulky,

sterically hindered neopentyl group attached to a cyclohexane ring, imparts a unique

combination of properties, including high thermal and hydrolytic stability. While direct,

widespread applications of this specific molecule in materials science are not extensively

documented in publicly available literature, its structural components—the neopentyl group and

the cyclohexane ring—are found in various high-performance materials. This suggests its

potential utility in several areas of materials science. These application notes provide an

overview of the potential uses of (2,2-Dimethylpropyl)cyclohexane based on the analysis of

its chemical structure and the known applications of structurally related compounds.

Physicochemical Properties
A summary of the key physicochemical properties of (2,2-Dimethylpropyl)cyclohexane is

presented in the table below. This data is essential for understanding its behavior in various

material systems and for designing experimental protocols.
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Property Value Reference

Molecular Formula C₁₁H₂₂ [1]

Molecular Weight 154.30 g/mol [1]

CAS Number 25446-34-8 [1]

Boiling Point 186.2 °C (Predicted)

Melting Point -34.5 °C (Predicted)

Density 0.81 g/cm³ (Predicted)

Vapor Pressure 1.2 mmHg at 25°C (Predicted)

Solubility
Insoluble in water; Soluble in

organic solvents

Note: Some physical properties are predicted values due to the limited availability of

experimental data in the literature.

Potential Applications in Materials Science
Based on the high stability conferred by the neopentyl group and the rigidity of the cyclohexane

ring, (2,2-Dimethylpropyl)cyclohexane is a candidate for the following applications:

High-Performance Lubricants and Hydraulic Fluids: The saturated, sterically hindered

structure of (2,2-Dimethylpropyl)cyclohexane suggests excellent thermal and oxidative

stability, making it a potential base oil or additive for synthetic lubricants and hydraulic fluids

intended for use in extreme temperature and pressure conditions.

Polymer Additive/Modifier: It can be investigated as a non-reactive additive or plasticizer in

polymer formulations, particularly for coatings, adhesives, and elastomers. Its role could be

to improve thermal stability, reduce viscosity, and enhance the durability of the final material.

The use of neopentyl structures in polyester resins for powder coatings is already

established, indicating the benefits of this chemical moiety.

Specialty Solvent/Reaction Medium: Due to its high boiling point and chemical inertness, it

could be used as a specialty solvent for chemical reactions, particularly in the synthesis of
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polymers and other advanced materials where a non-reactive, high-temperature medium is

required.

Experimental Protocols
The following are generalized experimental protocols for evaluating (2,2-
Dimethylpropyl)cyclohexane in the potential applications described above.

Protocol 1: Evaluation as a Lubricant Base Oil
This protocol outlines the steps to assess the performance of (2,2-
Dimethylpropyl)cyclohexane as a lubricant base oil.

1. Viscosity Measurement:

Measure the kinematic viscosity of (2,2-Dimethylpropyl)cyclohexane at 40 °C and 100 °C
using a calibrated glass capillary viscometer according to ASTM D445.
Calculate the Viscosity Index (VI) using the measured viscosities to determine the
temperature-dependent viscosity change. A higher VI indicates better performance over a
wider temperature range.

2. Thermal Stability Test:

Perform a thermogravimetric analysis (TGA) to determine the onset of thermal
decomposition. Heat a sample of (2,2-Dimethylpropyl)cyclohexane from room temperature
to 500 °C at a heating rate of 10 °C/min under a nitrogen atmosphere.
Conduct a panel coker test to evaluate its resistance to high-temperature deposits.

3. Oxidative Stability Test:

Use a rotating pressure vessel oxidation test (RPVOT) as per ASTM D2272 to measure the
oxidation stability of the fluid.

Logical Workflow for Lubricant Evaluation
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Protocol 1: Lubricant Base Oil Evaluation

Sample Preparation:
(2,2-Dimethylpropyl)cyclohexane

Viscosity Measurement
(ASTM D445)

Thermal Stability Analysis
(TGA, Panel Coker)

Oxidative Stability Test
(RPVOT - ASTM D2272)

Viscosity Index Calculation

Data Analysis & Performance Assessment

Click to download full resolution via product page

Caption: Workflow for evaluating (2,2-Dimethylpropyl)cyclohexane as a lubricant base oil.

Protocol 2: Incorporation into a Polymer Resin
This protocol describes a general method for incorporating (2,2-Dimethylpropyl)cyclohexane
into a polyester resin formulation for coatings.

1. Resin Formulation:

Prepare a baseline polyester resin formulation (e.g., from neopentyl glycol, isophthalic acid,
and a crosslinking agent).
Create several experimental formulations by replacing a portion of the standard solvent or
plasticizer with (2,2-Dimethylpropyl)cyclohexane in varying concentrations (e.g., 1%, 2%,
5% by weight).

2. Resin Synthesis:
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Charge the reactants into a reaction vessel equipped with a stirrer, thermometer, and
condenser.
Heat the mixture to the specified reaction temperature and hold until the desired acid value
and viscosity are reached.
Add (2,2-Dimethylpropyl)cyclohexane during the cooling down phase.

3. Coating Application and Curing:

Apply the formulated resin onto standard test panels using a film applicator.
Cure the coated panels in an oven at the recommended temperature and time.

4. Performance Testing of the Cured Coating:

Mechanical Properties: Measure hardness (pencil hardness, ASTM D3363), adhesion
(cross-hatch adhesion, ASTM D3359), and flexibility (mandrel bend test, ASTM D522).
Chemical Resistance: Test resistance to solvents (MEK rub test, ASTM D5402) and other
chemicals.
Thermal Stability: Analyze the thermal degradation of the cured film using TGA.

Experimental Workflow for Polymer Additive Evaluation
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Protocol 2: Polymer Additive Evaluation

Resin Formulation:
- Baseline

- Experimental with
(2,2-Dimethylpropyl)cyclohexane

Resin Synthesis and
Additive Incorporation

Coating Application
and Curing

Performance Testing of Cured Film

Data Comparison and Analysis

Click to download full resolution via product page

Caption: Workflow for evaluating (2,2-Dimethylpropyl)cyclohexane as a polymer additive.

Data Presentation
Quantitative data from the proposed experiments should be summarized in structured tables for

clear comparison.

Table 1: Lubricant Performance Data
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Parameter Baseline Lubricant
Lubricant with (2,2-
Dimethylpropyl)cyclohexa
ne

Kinematic Viscosity at 40 °C

(cSt)

Kinematic Viscosity at 100 °C

(cSt)

Viscosity Index

TGA Onset Temperature (°C)

RPVOT Oxidation Stability

(minutes)

Table 2: Polymer Coating Performance Data

Property Baseline Coating
Coating with X% (2,2-
Dimethylpropyl)cyclohexa
ne

Pencil Hardness

Adhesion (ASTM D3359)

Flexibility (Mandrel Bend)

MEK Rubs

TGA Onset Temperature (°C)

Conclusion
While (2,2-Dimethylpropyl)cyclohexane is not a widely commercialized material with

extensive application data, its molecular structure suggests significant potential in high-

performance applications within materials science. The bulky neopentyl group is known to

enhance thermal and hydrolytic stability, while the cyclohexane ring provides rigidity. The

proposed protocols provide a framework for researchers to systematically evaluate its utility as
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a lubricant base oil, a polymer additive, or a specialty solvent. Further research, particularly in

the analysis of patented applications, may reveal more specific and established uses for this

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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